Quercetin 3-b-D-galactoside Quercetin 3-b-D-galactoside Quercetin 3-galactoside, also known as hyperin or hyperoside, belongs to the class of organic compounds known as flavonoid-3-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C3-position. Quercetin 3-galactoside exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, quercetin 3-galactoside is primarily located in the cytoplasm. Quercetin 3-galactoside can be converted into quercetin 3-(6''-p-hydroxybenzoylgalactoside). Outside of the human body, quercetin 3-galactoside can be found in a number of food items such as nectarine, cocoa bean, caraway, and herbs and spices. This makes quercetin 3-galactoside a potential biomarker for the consumption of these food products.
Quercetin 3-O-beta-D-galactopyranoside is a quercetin O-glycoside that is quercetin with a beta-D-galactosyl residue attached at position 3. Isolated from Artemisia capillaris, it exhibits hepatoprotective activity. It has a role as a hepatoprotective agent and a plant metabolite. It is a tetrahydroxyflavone, a monosaccharide derivative, a beta-D-galactoside and a quercetin O-glycoside.
Brand Name: Vulcanchem
CAS No.: 482-36-0
VCID: VC0192233
InChI: InChI=1S/C21H20O12/c22-6-13-15(27)17(29)18(30)21(32-13)33-20-16(28)14-11(26)4-8(23)5-12(14)31-19(20)7-1-2-9(24)10(25)3-7/h1-5,13,15,17-18,21-27,29-30H,6H2/t13-,15+,17+,18-,21+/m1/s1
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Molecular Formula: C21H20O12
Molecular Weight: 464.4 g/mol

Quercetin 3-b-D-galactoside

CAS No.: 482-36-0

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VCID: VC0192233

Molecular Formula: C21H20O12

Molecular Weight: 464.4 g/mol

Quercetin 3-b-D-galactoside - 482-36-0

CAS No. 482-36-0
Product Name Quercetin 3-b-D-galactoside
Molecular Formula C21H20O12
Molecular Weight 464.4 g/mol
IUPAC Name 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
Standard InChI InChI=1S/C21H20O12/c22-6-13-15(27)17(29)18(30)21(32-13)33-20-16(28)14-11(26)4-8(23)5-12(14)31-19(20)7-1-2-9(24)10(25)3-7/h1-5,13,15,17-18,21-27,29-30H,6H2/t13-,15+,17+,18-,21+/m1/s1
Standard InChIKey OVSQVDMCBVZWGM-DTGCRPNFSA-N
Isomeric SMILES C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O[C@H]4[C@@H]([C@H]([C@H]([C@H](O4)CO)O)O)O)O)O
Canonical SMILES C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)CO)O)O)O)O)O
Melting Point 232-233°C
Physical Description Solid
Description Quercetin 3-galactoside, also known as hyperin or hyperoside, belongs to the class of organic compounds known as flavonoid-3-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C3-position. Quercetin 3-galactoside exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, quercetin 3-galactoside is primarily located in the cytoplasm. Quercetin 3-galactoside can be converted into quercetin 3-(6''-p-hydroxybenzoylgalactoside). Outside of the human body, quercetin 3-galactoside can be found in a number of food items such as nectarine, cocoa bean, caraway, and herbs and spices. This makes quercetin 3-galactoside a potential biomarker for the consumption of these food products.
Quercetin 3-O-beta-D-galactopyranoside is a quercetin O-glycoside that is quercetin with a beta-D-galactosyl residue attached at position 3. Isolated from Artemisia capillaris, it exhibits hepatoprotective activity. It has a role as a hepatoprotective agent and a plant metabolite. It is a tetrahydroxyflavone, a monosaccharide derivative, a beta-D-galactoside and a quercetin O-glycoside.
Synonyms Hyperoside; 2-(3,4-Dihydroxyphenyl)-3-(b-D-galactopyranosyloxy)-5,7-dihydroxy-4H-1-benzopyran-4-one; Hyperin
Reference Naturweiss, 1964, 51, p462
Beilstein Registry Number 5784795
PubChem Compound 5281643
Last Modified Nov 11 2021
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